Cas no 61417-25-2 (2H-Pyran-2,6-dicarboxylic acid, tetrahydro-4-oxo-, diethyl ester)

2H-Pyran-2,6-dicarboxylic acid, tetrahydro-4-oxo-, diethyl ester structure
61417-25-2 structure
Product Name:2H-Pyran-2,6-dicarboxylic acid, tetrahydro-4-oxo-, diethyl ester
CAS No:61417-25-2
MF:C11H16O6
MW:244.241144180298
CID:480231
PubChem ID:12342843
Update Time:2025-04-19

2H-Pyran-2,6-dicarboxylic acid, tetrahydro-4-oxo-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2,6-dicarboxylic acid, tetrahydro-4-oxo-, diethyl ester
    • diethyl 4-oxooxane-2,6-dicarboxylate
    • 61417-25-2
    • DTXSID20492307
    • Inchi: 1S/C11H16O6/c1-3-15-10(13)8-5-7(12)6-9(17-8)11(14)16-4-2/h8-9H,3-6H2,1-2H3
    • InChI Key: QUZPSGVDCFXEBE-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)CC(CC1C(=O)OCC)=O

Computed Properties

  • Exact Mass: 244.09468
  • Monoisotopic Mass: 244.09468823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.9
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